Cas no 944906-89-2 (1H-Indazole, 5-bromo-3-(1-piperazinyl)-)
944906-89-2 structure
Product Name:1H-Indazole, 5-bromo-3-(1-piperazinyl)-
CAS No:944906-89-2
MF:C11H13BrN4
MW:281.151720762253
CID:2818062
Update Time:2023-08-07
1H-Indazole, 5-bromo-3-(1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-INDAZOLE, 5-BROMO-3-(1-PIPERAZINYL)-
- AB60153
- 1h-indazole,5-bromo-3-(1-piperazinyl)-
- 1H-Indazole, 5-bromo-3-(1-piperazinyl)-
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- Inchi: 1S/C11H13BrN4/c12-8-1-2-10-9(7-8)11(15-14-10)16-5-3-13-4-6-16/h1-2,7,13H,3-6H2,(H,14,15)
- InChI Key: XGGXRDOMYCKGKD-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(=NN2)N1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 244
- XLogP3: 2
- Topological Polar Surface Area: 44
1H-Indazole, 5-bromo-3-(1-piperazinyl)- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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